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Compound of Interest

Compound Name: UNC5293

Cat. No.: B15544564 Get Quote

Application Notes and Protocols for UNC5293
For Researchers, Scientists, and Drug Development Professionals

Introduction
UNC5293 is a potent and highly selective, orally available inhibitor of the MER receptor

tyrosine kinase (MERTK) with a Ki of 190 pM and an IC50 of 0.9 nM.[1][2][3] Its high selectivity

against other TAM family kinases (Axl and Tyro3) and the broader kinome makes it a valuable

tool for investigating MERTK signaling in various pathological contexts, particularly in cancer

research and immunotherapy.[4][5] Inhibition of MERTK by UNC5293 has been shown to

induce direct tumor cell killing and stimulate the innate immune response. These application

notes provide detailed protocols for the preparation and storage of UNC5293 stock solutions to

ensure its stability and efficacy in experimental settings.

Chemical Properties
Property Value Reference

CAS Number 2226789-82-6

Molecular Formula C30H42N6O2

Molecular Weight 518.69 g/mol

Solubility Data
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Proper dissolution is critical for the accurate and effective use of UNC5293. The solubility in

various solvents is summarized below. It is important to use fresh, anhydrous solvents, as

moisture can affect solubility, particularly for DMSO.

Solvent Solubility Notes

DMSO 100 mg/mL (192.79 mM)

Ultrasonic treatment may be

required to achieve full

dissolution. Use of newly

opened, hygroscopic DMSO is

recommended.

Ethanol 33 mg/mL -

Water Insoluble -

Stock Solution Preparation
The preparation of accurate and stable stock solutions is the first step toward reliable

experimental results. Below are protocols for preparing UNC5293 stock solutions for both in

vitro and in vivo applications.

Experimental Workflow for Stock Solution Preparation
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Workflow for UNC5293 Stock Solution Preparation

Materials

Protocol

UNC5293 Powder

1. Weigh UNC5293 powder

Appropriate Solvent (e.g., DMSO)

2. Add appropriate volume of solvent

Sterile, tightly sealed vials

3. Ensure complete dissolution (vortex, sonicate)

4. Aliquot into sterile vials

5. Store at recommended temperature
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UNC5293 Inhibition of MERTK Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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